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Compound of Interest

6-chloro-N-ethyl-N'-propyl-1,3,5-
Compound Name:

triazine-2,4-diamine
CAS No.: 90952-64-0

Cat. No.: B166573

Get Quote

\ J

This guide provides a comprehensive technical overview of the core physicochemical
properties of ametryn, a selective triazine herbicide. Designed for researchers, scientists, and
professionals in drug development and environmental science, this document synthesizes key
data with practical insights into its chemical behavior, stability, and analytical determination.
The structure is designed to offer a logical flow from fundamental chemical identity to its
environmental interactions and analytical workflows.

Chemical Identity and Structure

Ametryn, scientifically known as 4-N-ethyl-6-methylsulfanyl-2-N-propan-2-yl-1,3,5-triazine-2,4-
diamine, is a member of the methylthio-1,3,5-triazine class of compounds.[1] Its herbicidal
activity stems from the inhibition of photosynthesis at photosystem Il and other enzymatic
processes.[1][2][3][4] Ametryn is primarily used for the control of annual broadleaf weeds and
grasses in various crops, including pineapple, sugarcane, bananas, corn, and potatoes.[1][3][5]

[6]
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Identifier Value Source

4-N-ethyl-6-methylsulfanyl-2-
IUPAC Name N-propan-2-yl-1,3,5-triazine- PubChem[1]
2,4-diamine

ChemicalBook, EXTOXNET[3]

CAS Number 834-12-8
[5]
PubChem, Santa Cruz
Molecular Formula CoH17NsS )
Biotechnology[1][7]
) PubChem,
Molecular Weight 227.33 g/mol
MedchemExpress[1][4][6]
Chemical Structure (See Figure 1)

Core Physicochemical Properties

The physical and chemical characteristics of ametryn dictate its behavior in various applications
and its fate in the environment. These properties are summarized below.

Physical State and Appearance

Under standard conditions, ametryn presents as a white to off-white crystalline powder or solid
with no discernible odor.[3][5][8][9] This crystalline nature is a key factor in its formulation into
wettable powders and water-dispersible granules for agricultural use.[2][8]

Thermal Properties

The thermal stability of a compound is critical for storage and handling. Ametryn exhibits a
relatively sharp melting point and an estimated high boiling point, indicative of a stable solid
compound.
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Property Value Conditions Source

PubChem,
) ) ) ChemicalBook,

Melting Point 84-89 °C (183-192 °F)  Ambient Pressure
EXTOXNETI[1][3][5][6]
[10]

N ) Estimated at 98.6- PubChem,
Boiling Point ~337-346 °C )
101.3 kPa ChemicalBook[1][11]

PubChem,

Vapor Pressure 2.74 x 10~ mm Hg 25°C ]
Regulations.gov[1][12]

0.365 mPa (2.74 x 20 °C AERU, EXTOXNET[2]

10-% torr) [3]

The low vapor pressure of ametryn signifies that it is not highly volatile, which minimizes its loss
to the atmosphere after application.[2][13]

Density

Property Value Conditions Source
Density 1.18 g/cm3 22 °C PubChem, AERU[1][2]
Solubility

Solubility is a pivotal parameter influencing ametryn's bioavailability, mobility in soil, and
formulation types. It is moderately soluble in water but shows high solubility in several organic
solvents.[2][3]
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Solvent

Solubility

Temperature

Source

Water

185 - 209 mg/L

20-25 °C

EXTOXNET,
ChemicalBook,
Regulations.gov[3][5]
[91[12]

Acetone

610 - 620 g/L

25°C

PubChem,
EXTOXNETI[1][3]

Methanol

510-516 g/L

25°C

PubChem,
EXTOXNET,
Regulations.gov[1][3]
[12]

Toluene

460 - 470 g/L

25°C

PubChem,
EXTOXNET,
Regulations.gov[1][3]
[12]

Methylene Chloride

614 g/L

Not Specified

Regulations.gov([12]

n-Octanol

220 - 242 g/L

25°C

PubChem,
EXTOXNET,
Regulations.gov[1][3]
[12]

Hexane

12 - 14 g/L

25°C

PubChem,
EXTOXNET,
Regulations.gov[1][3]
[12]

This solubility profile explains its potential for leaching in soil under high rainfall conditions and
its formulation as emulsifiable concentrates.[3]

Partition and Dissociation Constants

The octanol-water partition coefficient (Log Kow) and the acid dissociation constant (pKa) are

crucial for predicting the environmental partitioning and bioavailability of ametryn.
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Parameter Value Conditions Source
AERU,
Regulations.gov,
Log Kow (Log P) 2.63-3.09 20-25°C,pH 7
Human Metabolome
Database[2][12][14]
pKa 4.02 20 °C Regulations.gov[12]

A Log Kow value in this range suggests a moderate potential for partitioning from water into
organic matrices, such as soil organic matter and biological tissues.[11] However, its estimated
bioconcentration factor (BCF) in fish is low, suggesting that bioaccumulation is not a significant
concern.[11] The pKa indicates that ametryn is a very weak base.[2]

Henry's Law Constant

Parameter Value Source
Henry's Law Constant 3.9 x 10—° atm-m3/mol PubChem|[1]
4.10 x 10~* Pa-m3/mol AERU[2]

The low Henry's Law constant indicates that ametryn is not expected to volatilize significantly
from moist soil or water surfaces.[1][13]

Stability and Degradation
Ametryn's persistence in the environment is governed by its stability under various conditions.

» pH Stability: It is stable in neutral, weakly acidic, and weakly alkaline environments.[1]
However, it undergoes hydrolysis to an inactive hydroxy derivative under strongly acidic (pH
1) or strongly alkaline (pH 13) conditions.[1][9]

o Photostability: Ametryn is slowly decomposed by ultraviolet (UV) light.[1]

o Thermal Stability: It is described as very stable over several years of shelf life with only slight
sensitivity to extreme temperatures.[1][11]
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» Biodegradation: The primary mechanism for ametryn's breakdown in soil is microbial
degradation.[3][11] Its half-life in soil can range from 70 to 250 days, depending on soil type
and climate.[3] The degradation process often involves N-dealkylation and oxidation of the
methylthio group.[11]

Experimental Protocols: Analytical Determination

Accurate quantification of ametryn in environmental and biological matrices is essential for
regulatory monitoring and research. Gas Chromatography-Mass Spectrometry (GC-MS) and
High-Performance Liquid Chromatography (HPLC) are the most common and robust methods.

Sample Preparation: QUEChERS Method for Water
Samples

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined
extraction and cleanup technique widely adopted for pesticide residue analysis. An adapted
protocol for water samples is detailed below.[15]

Protocol:
o Sample Collection: Collect 10 mL of the water sample in a 50 mL centrifuge tube.
o Extraction: Add 10 mL of acetonitrile to the tube.

e Salting Out: Add 2 g of anhydrous magnesium sulfate (MgSQa) and 1 g of sodium chloride
(NacCl).

e Shaking: Cap the tube and shake vigorously for 1 minute to ensure proper partitioning of
ametryn into the acetonitrile layer.

o Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

o Supernatant Collection: Carefully transfer the upper acetonitrile layer (containing ametryn)
into a clean vial for analysis. For highly complex matrices, a dispersive solid-phase
extraction (d-SPE) cleanup step with PSA (primary secondary amine) and C18 sorbents may
be added to remove interferences.[16]
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e Analysis: The extract is now ready for injection into the GC-MS or LC-MS/MS system.

Instrumental Analysis: GC-MS

GC-MS provides excellent sensitivity and selectivity for the determination of ametryn.
Typical GC-MS Parameters:
e Injector: Splitless mode, 250 °C.

e Column: 5% Phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm ID, 0.25 um film
thickness).

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

o Oven Program: Initial temperature of 80 °C, hold for 1 min, ramp to 280 °C at 20 °C/min, hold
for 5 min.

e MS Interface: 280 °C.
e lon Source: Electron lonization (El) at 70 eV, 230 °C.

o Detection Mode: Selected lon Monitoring (SIM) for quantitative analysis, using characteristic
ions such as m/z 227 and 44.[15] A full scan mode can be used for qualitative confirmation.

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the determination of ametryn in an
environmental sample, from collection to final analysis.

Click to download full resolution via product page
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Caption: General workflow for ametryn residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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